Cas no 174762-10-8 ([1,2,3]Thiadiazolo[5,4-c]pyridine(9CI))

• Product Name: [1,2,3]Thiadiazolo[5,4-c]pyridine(9CI)
• CAS No: 174762-10-8
• MF: C₅H₃N₃S
• MW: 137.162418603897
• CID: 869104
• Update Time: 2025-04-19

[1,2,3]Thiadiazolo[5,4-c]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Thiadiazolo[5,4-c]pyridine(9CI)

• Inchi： 1S/C5H3N3S/c1-2-6-3-5-4(1)7-8-9-5/h1-3H
• InChI Key： DNWLQCBSEZHTMF-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N=NSC1=2

Computed Properties

• Exact Mass: 137.00500
• Monoisotopic Mass: 137.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2

Experimental Properties

• PSA: 66.91000
• LogP: 1.08630